Cas no 10583-85-4 (2H-Imidazole-2-thione,1-butyl-1,3-dihydro-)

• Product Name: 2H-Imidazole-2-thione,1-butyl-1,3-dihydro-
• CAS No: 10583-85-4
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 191202
• PubChem ID: 3034213
• Update Time: 2025-04-19

2H-Imidazole-2-thione,1-butyl-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1-butyl-1,3-dihydro-
• 1-Butyl-4-imidazoline-2-thione
• 3-butyl-1H-imidazole-2-thione
• 1-Butyl-1H-imidazole-2-thiol
• 1H-imidazole-2-thiol, 1-butyl-
• USAF EL-64
• Imidazole, 1-n-butyl-2-mercapto-
• DTXSID50147358
• 1-n-Butyl-2-mercaptoimidazole
• 10583-85-4
• Imidazole-2-thiol, 1-butyl-
• SCHEMBL996895
• AKOS009271070

• Inchi： 1S/C7H12N2S/c1-2-3-5-9-6-4-8-7(9)10/h4,6H,2-3,5H2,1H3,(H,8,10)
• InChI Key： DILFYXKJRPQYRA-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1CCCC

Computed Properties

• Exact Mass: 156.07226
• Monoisotopic Mass: 156.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.4

Experimental Properties

• Density: 1.12
• Boiling Point: 216.8°C at 760 mmHg
• Flash Point: 84.9°C
• Refractive Index: 1.592
• PSA: 15.27
• LogP: 1.97190